Cas no 344278-84-8 (Ethyl 2-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazol-1-ylacetate)

• Product Name: Ethyl 2-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazol-1-ylacetate
• CAS No: 344278-84-8
• MDL: MFCD00232163
• CID: 4649419
• Update Time: 2025-10-28

Ethyl 2-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazol-1-ylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazol-1-ylacetate

• MDL： MFCD00232163

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazol-1-ylacetate

Comprehensive Overview of Ethyl 2-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazol-1-ylacetate (CAS No. 344278-84-8)

Ethyl 2-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazol-1-ylacetate (CAS No. 344278-84-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique benzimidazole core and pyridine substituent, exhibits versatile applications, particularly in the development of novel pharmaceuticals and crop protection agents. Its molecular structure, which includes a chloro-pyridinyl moiety and dimethyl-benzimidazole group, contributes to its distinct chemical properties and reactivity.

In recent years, the demand for benzimidazole derivatives has surged due to their broad-spectrum biological activities. Researchers are particularly interested in Ethyl 2-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazol-1-ylacetate for its potential as a pesticide intermediate or pharmacophore in drug discovery. The compound's chloro-substituted pyridine segment enhances its binding affinity to biological targets, making it a valuable candidate for further study. Additionally, its ethyl acetate functional group improves solubility, a critical factor in formulation development.

The synthesis of CAS No. 344278-84-8 involves multi-step organic reactions, including condensation and esterification processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on sustainable chemistry, researchers are also exploring greener synthetic routes to produce this compound with minimal environmental impact. This aligns with the global trend toward eco-friendly agrochemicals and green pharmaceuticals.

From an industrial perspective, Ethyl 2-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazol-1-ylacetate is often discussed in the context of intellectual property and patent landscapes. Several patents highlight its utility in crop protection formulations, underscoring its role in addressing modern agricultural challenges such as pest resistance and yield optimization. Furthermore, its potential applications in veterinary medicine and plant growth regulation are areas of active investigation.

In the realm of drug discovery, this compound's benzimidazole scaffold is of particular interest due to its resemblance to bioactive molecules. Studies suggest that derivatives of CAS No. 344278-84-8 could exhibit antimicrobial, anti-inflammatory, or anticancer properties, though further clinical validation is required. The integration of computational chemistry and molecular docking techniques has accelerated the exploration of its therapeutic potential.

As the scientific community continues to explore Ethyl 2-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazol-1-ylacetate, its relevance in high-throughput screening and combinatorial chemistry cannot be overlooked. The compound's modular structure allows for facile derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies. This adaptability makes it a cornerstone in the quest for next-generation bioactive compounds.

In conclusion, Ethyl 2-2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazol-1-ylacetate (CAS No. 344278-84-8) represents a promising chemical entity with multifaceted applications. Its significance spans agrochemical innovation, pharmaceutical development, and material science, reflecting the compound's versatility. Ongoing research efforts are expected to uncover new dimensions of its utility, solidifying its position as a key player in modern chemistry.